Cas no 2171288-73-4 ((2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171288-73-4
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 5929393
• PubChem ID: 165514681
• Update Time: 2025-06-10

(2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid
• (2S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-2-hydroxypropanoic acid
• 2171288-73-4
• EN300-1497046

• Inchi： 1S/C25H21FN2O6/c26-21-11-14(9-10-19(21)23(30)27-12-22(29)24(31)32)28-25(33)34-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t22-/m0/s1
• InChI Key： XYYBXOLHRUKWSN-QFIPXVFZSA-N
• SMILES： FC1C=C(C=CC=1C(NC[C@@H](C(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid

Research Brief on (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid (CAS: 2171288-73-4)

The compound (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid (CAS: 2171288-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorophenyl moiety, is a key intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable candidate for exploring novel therapeutic agents, particularly in targeted drug delivery and enzyme inhibition studies.

Recent studies have focused on the synthesis and application of this compound in the development of peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of a fluorine atom at the ortho position of the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for drug design. Researchers have successfully utilized this compound to synthesize peptide conjugates with improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of protease inhibitors. The study demonstrated that the fluorophenyl moiety significantly enhanced the binding affinity of the inhibitors to their target enzymes, leading to improved therapeutic efficacy. Additionally, the hydroxypropanoic acid group facilitated the formation of stable hydrogen bonds with the active site residues of the enzymes, further enhancing the inhibitory activity.

Another notable application of this compound is in the field of targeted drug delivery. A recent preprint on bioRxiv highlighted its use in the development of peptide-drug conjugates (PDCs) for cancer therapy. The Fmoc-protected amino acid derivative served as a linker between the cytotoxic drug and the targeting peptide, ensuring precise delivery to tumor cells. The study reported a significant reduction in off-target effects and improved tumor penetration, underscoring the potential of this compound in precision medicine.

Ongoing research is also exploring the compound's role in modulating protein-protein interactions (PPIs). Preliminary data from a collaborative study between academic and industrial researchers suggest that the fluorophenylformamido group can disrupt key PPIs involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents with minimal side effects.

In conclusion, (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid (CAS: 2171288-73-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and enzyme inhibition to targeted drug delivery and PPI modulation. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential.